Cas no 1334607-80-5 (5-Bromo-2-isopropoxy-3-(trifluoromethyl)pyridine)

• Product Name: 5-Bromo-2-isopropoxy-3-(trifluoromethyl)pyridine
• CAS No: 1334607-80-5
• MF: C₉H₉BrF₃NO
• MW: 284.073072195053
• MDL: MFCD30726968
• CID: 4783374
• Update Time: 2025-07-19

5-Bromo-2-isopropoxy-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-isopropoxy-3-(trifluoromethyl)pyridine
• 5-bromo-2-propan-2-yloxy-3-(trifluoromethyl)pyridine
• 5-bromo-2-[(1-methylethyl)oxy]-3-(trifluoromethyl)pyridine
• 5-Bromo-2-isopropoxy-3-(trifluoromethyl)pyridine

• MDL： MFCD30726968
• Inchi： 1S/C9H9BrF3NO/c1-5(2)15-8-7(9(11,12)13)3-6(10)4-14-8/h3-5H,1-2H3
• InChI Key： ZTMMTWIFRLZUDM-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(C(F)(F)F)=C1)OC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 210
• XLogP3: 3.5
• Topological Polar Surface Area: 22.1

Additional information on 5-Bromo-2-isopropoxy-3-(trifluoromethyl)pyridine

Recent Advances in the Application of 5-Bromo-2-isopropoxy-3-(trifluoromethyl)pyridine (CAS: 1334607-80-5) in Chemical Biology and Pharmaceutical Research

The compound 5-Bromo-2-isopropoxy-3-(trifluoromethyl)pyridine (CAS: 1334607-80-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This heterocyclic compound, characterized by its bromo, isopropoxy, and trifluoromethyl substituents, serves as a key intermediate in the synthesis of various biologically active molecules. Recent studies have highlighted its role in the design of kinase inhibitors, agrochemicals, and other therapeutic agents, making it a focal point for researchers aiming to explore novel chemical spaces.

One of the most notable applications of 5-Bromo-2-isopropoxy-3-(trifluoromethyl)pyridine is its incorporation into the synthesis of small-molecule inhibitors targeting protein kinases. Kinases play a critical role in cellular signaling pathways, and their dysregulation is often associated with diseases such as cancer, inflammation, and neurodegenerative disorders. Researchers have utilized this compound as a building block to develop potent and selective inhibitors, leveraging its unique electronic and steric properties to enhance binding affinity and pharmacokinetic profiles. Recent publications in journals like the Journal of Medicinal Chemistry and Bioorganic & Medicinal Chemistry Letters have demonstrated its efficacy in this context.

In addition to its pharmaceutical applications, 5-Bromo-2-isopropoxy-3-(trifluoromethyl)pyridine has also been employed in agrochemical research. The trifluoromethyl group, in particular, is known to improve the metabolic stability and bioavailability of agrochemicals, making this compound a valuable scaffold for the development of new pesticides and herbicides. Recent patents and industry reports have highlighted its use in the synthesis of next-generation crop protection agents, underscoring its importance in addressing global agricultural challenges.

From a synthetic chemistry perspective, the compound's reactivity has been extensively studied to optimize its use in cross-coupling reactions, nucleophilic substitutions, and other transformative processes. Advances in catalytic systems, such as palladium-catalyzed couplings, have enabled more efficient and scalable syntheses of derivatives, facilitating their broader application in drug discovery pipelines. Researchers have also explored its potential in photoaffinity labeling and proteomics, where its bromo and trifluoromethyl groups serve as useful handles for further functionalization.

In conclusion, 5-Bromo-2-isopropoxy-3-(trifluoromethyl)pyridine (CAS: 1334607-80-5) continues to be a cornerstone in chemical biology and pharmaceutical research. Its multifaceted applications, from kinase inhibitor development to agrochemical innovation, highlight its enduring relevance in the field. As synthetic methodologies and biological screening techniques advance, this compound is poised to play an even greater role in the discovery of next-generation therapeutics and agrochemicals. Future research directions may include exploring its utility in targeted drug delivery systems and combinatorial chemistry, further expanding its impact on the life sciences.